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Efficacy Data for Carfilzomib Combination Therapies

Regimen (Patient Population) Study Name / Type Key Efficacy Findings

| D-KRd (NDMM, Te) | ADVANCE (RCT) [1] | 36-month PFS: 86% (D-KRd) vs. 79% (KRd); MRD- rate
(post 8 cycles): 59% (D-KRd) vs. 36% (KRd) | | KRd (RRMM) | KMMWP2201 (RWE) [2] | Median OS:
59.5 months; Median PFS: 23.4 months; ORR: 90% (69% >VGPR) | | Once-weekly vs. Twice-weekly
Carfilzomib (RRMM) | Meta-analysis [3] | Improved PFS: HR 0.80 (95% CI: 0.69-0.94); Reduced adverse
events: RR 0.98 (95% CI: 0.96-1.00) | | Isa-KRd (NDMM, Te) | Phase 3 Trials (Review) [4] [5] | High rates
of MRD- (up to 77%) | | KRd (NDMM, Te) | FORTE (RCT) [6] | % >VGPR: 87-89% (with ASCT) |

Key Experimental Protocols and Methodologies

The robust data supporting carfilzomib regimens come from well-designed clinical trials and rigorous

analyses.

e ADVANCE Trial (D-KRd in NDMM): This randomized, multicenter, phase 3 trial assigned 306
transplant-eligible NDMM patients to either D-KRd or KRd [1]. The primary endpoints included MRD
negativity after eight cycles and PFS. All patients underwent cardiac screening (EKG and ECHO)
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before enrollment to mitigate cardiovascular risks, and stem cells were collected after four cycles for
potential future transplant [1].

o KMMWP2201 Study (KRd in RRMM): This was a large, retrospective RWE study involving 364
RRMM patients across 21 centers in South Korea [2]. The primary objective was to evaluate PFS,
with secondary objectives including OS, ORR, and analysis of adverse events. High-risk factors were
predefined according to IMWG standards, and multivariate Cox analysis identified independent
predictors of survival [2].

¢ Meta-analysis (Dosing Schedules in RRMM): This analysis followed PRISMA guidelines, searching
five databases for studies comparing once-weekly and twice-weekly carfilzomib [3]. It pooled Hazard
Ratios (HRs) for PFS and Relative Risks (RRs) for safety endpoints, using fixed or random-effects
models based on heterogeneity (12 statistic) [3].

Safety and Tolerability Considerations

While effective, carfilzomib-based therapy requires careful management of specific adverse events (AEs).

e Cardiovascular Events: Carfilzomib is associated with dyspnea, hypertension, and cardiac toxicity
[6]. Real-world studies confirm a cardiovascular toxicity profile comparable to the ASPIRE trial [2].
Guidance recommends careful monitoring, strict blood pressure control, and identification of
early symptoms of cardiac dysfunction. Baseline uncontrolled blood pressure and left ventricular
hypertrophy can identify high-risk patients [6].

e Other Adverse Events: Common grade =3 AEs in the KMMWP2201 study included hematologic
toxicities, while the meta-analysis showed a significant reduction in AEs with the once-weekly
schedule, making it a viable alternative for improving patient compliance and safety [3] [2].

Mechanism of Action and Clinical Workflow

The efficacy of carfilzomib combinations stems from synergistic mechanisms of action. The diagram below

illustrates the workflow for evaluating these regimens in a clinical trial setting.
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Key Insights for Clinical Development

¢ Frontline Quadruplet Therapy is Evolving: The ADVANCE trial establishes D-KRd as a nhew
standard of care for transplant-eligible NDMM, with superior MRD negativity and PFS over KRd
alone [1]. Isa-KRd also shows deep response rates, positioning anti-CD38/KRd quadruplets as a
powerful frontline option [4] [5].

¢ Real-World Efficacy Confirms Trial Data: Large RWE studies demonstrate that the KRd regimen
maintains strong efficacy (median OS of 59.5 months in RRMM) outside controlled trials,
providing validation for its use in broader, more diverse patient populations [2].

e Optimizing Dosing and Safety: Evidence supports the once-weekly carfilzomib schedule as a
safer alternative that improves PFS and reduces AEs in RRMM, which can enhance treatment
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adherence [3]. Proactive cardiac risk assessment and management are non-negotiable for patient
safety [6] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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